Cas no 7241-80-7 (oxazole, 2,2'-(1-methylethylidene)bis[4,5-dihydro-4-phenyl-, zinc salt (2:1))

• Product Name: oxazole, 2,2'-(1-methylethylidene)bis[4,5-dihydro-4-phenyl-, zinc salt (2:1)
• CAS No: 7241-80-7
• MF: C₄₂H₄₄N₄O₄Zn
• MW: 734.232167243958
• CID: 1759372
• PubChem ID: 5259623
• Update Time: 2025-04-21

oxazole, 2,2'-(1-methylethylidene)bis[4,5-dihydro-4-phenyl-, zinc salt (2:1) Chemical and Physical Properties

Names and Identifiers

• zinc,4-phenyl-2-[2-(4-phenyl-4,5-dihydro-1,3-oxazol-2-yl)propan-2-yl]-4,5-dihydro-1,3-oxazole
• 7241-80-7
• oxazole, 2,2'-(1-methylethylidene)bis[4,5-dihydro-4-phenyl-, zinc salt (2:1)

• Inchi： 1S/2C21H22N2O2.Zn/c2*1-21(2,19-22-17(13-24-19)15-9-5-3-6-10-15)20-23-18(14-25-20)16-11-7-4-8-12-16;/h2*3-12,17-18H,13-14H2,1-2H3;/q;;+2
• InChI Key： YPAQFJIYSBKPJV-UHFFFAOYSA-N
• SMILES： [Zn+2].O1CC(C2C=CC=CC=2)N=C1C(C)(C)C1=NC(C2C=CC=CC=2)CO1.O1CC(C2C=CC=CC=2)N=C1C(C)(C)C1=NC(C2C=CC=CC=2)CO1

Computed Properties

• Exact Mass: 732.265
• Monoisotopic Mass: 732.265
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 51
• Rotatable Bond Count: 4
• Complexity: 1070
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 86.4A^2

Experimental Properties

• Boiling Point: 468.9°C at 760 mmHg
• Flash Point: 190.5°C